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Compound of Interest

Compound Name: Iso - Eugenol - d3

CAS No.: 1668553-92-1

Cat. No.: B1148073

Get Quote

Executive Summary
Iso-Eugenol-d3 (CAS: 1668553-92-1) is the stable isotope-labeled analog of Isoeugenol,

utilized primarily as an Internal Standard (IS) in quantitative mass spectrometry (LC-MS/GC-

MS). While chemically similar to its non-deuterated parent, the introduction of deuterium atoms

necessitates rigorous handling protocols to prevent isotopic scrambling and degradation.

This guide synthesizes the safety data (SDS) with practical laboratory workflows. It moves

beyond simple compliance, explaining the mechanistic reasons for toxicity (quinone methide

formation) and the physicochemical reasons for specific storage protocols (prevention of H/D

exchange).

Physicochemical Identity & Properties
Iso-Eugenol-d3 serves as a "molecular anchor" in analytical assays. Its reliability depends on

maintaining its isotopic enrichment (>99% atom % D).

Table 1: Compound Identity
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Property Specification

Chemical Name
Isoeugenol-d3 (typically labeled on the methoxy

group or propenyl chain)

CAS Number 1668553-92-1 (Representative for d3-labeled)

Parent CAS 97-54-1 (Isoeugenol)

Molecular Formula

Molecular Weight ~167.22 g/mol (vs. 164.20 g/mol for unlabeled)

Physical State Viscous liquid (colorless to pale yellow)

Solubility
Soluble in Methanol, Ethanol, DMSO,

Chloroform; slightly soluble in water.[1][2]

Stability
Light sensitive; Air sensitive (oxidation risk);

Hygroscopic.

Hazard Identification & Mechanistic Toxicology
Core Directive: Treat Iso-Eugenol-d3 with the same high-caution protocols as the parent

compound. The deuterium label does not mitigate biological toxicity.

GHS Classification
Acute Toxicity (Oral/Dermal): Category 4 (Harmful if swallowed or in contact with skin).[3]

Skin Corrosion/Irritation: Category 2.[2][3]

Eye Damage/Irritation: Category 2A.[3][4]

Skin Sensitization:Category 1A (High Potency).

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation).[2][5]

The Mechanism of Sensitization (The "Why")
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Isoeugenol is a pro-hapten.[6][7] It is not the molecule itself that triggers the immune response,

but its metabolic activation in the skin.

Bioactivation: Enzymatic oxidation (often via CYP450) or auto-oxidation converts Isoeugenol

into a reactive Quinone Methide.

Haptenization: This electrophilic intermediate reacts with nucleophilic amino acids

(cysteine/lysine) on skin proteins.

Immune Trigger: The resulting protein-hapten complex is recognized by Langerhans cells,

initiating the T-cell mediated allergic response.
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Figure 1: Mechanism of Isoeugenol sensitization.[8] The formation of the Quinone Methide

intermediate is the critical toxicological event.

Strategic Handling & Storage Protocols
Objective: Prevent degradation (oxidation) and isotopic dilution (H/D exchange).

The "Chain of Custody" Workflow
Handling deuterated standards requires strict adherence to environmental controls. Moisture

introduction can lead to proton exchange on the phenolic hydroxyl group, though the carbon-

bound deuterium is generally stable.
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1. Receipt of Standard
(Check Seal Integrity)

2. Thermal Equilibration
(Allow to reach Room Temp before opening)

Prevents Condensation

3. Opening
(Inside Fume Hood)

4. Solubilization
(Use Anhydrous MeOH or DMSO)

Minimize Air Exposure

5. Aliquoting
(Amber Glass Vials)

6. Inert Gas Purge
(Overlay with N2 or Argon)

Prevent Oxidation

7. Storage
(-20°C, Dark)

Click to download full resolution via product page

Figure 2: Step-by-step handling workflow to ensure standard integrity and safety.

Detailed Protocol Steps
Step 1: Thermal Equilibration (Critical)
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Action: Upon removing the vial from the freezer (-20°C), allow it to stand at room

temperature for at least 30 minutes before breaking the seal.

Causality: Opening a cold vial introduces atmospheric moisture, which condenses

immediately. Water promotes hydrolysis and potential H/D exchange on labile sites (phenolic

-OH).

Step 2: Solubilization & Stock Preparation
Solvent Choice: Use LC-MS grade Methanol or DMSO. Avoid protic solvents with

exchangeable protons if investigating the phenolic hydrogen, though for standard d3

(carbon-labeled) usage, methanol is standard.

Concentration: Prepare a primary stock (e.g., 1 mg/mL).

Vessel: Use amber glass to prevent photo-oxidation. Isoeugenol is susceptible to UV-

induced degradation.

Step 3: Inert Gas Overlay
Action: Before closing the stock vial, gently purge the headspace with a stream of Nitrogen (

) or Argon.

Causality: This displaces oxygen, preventing the auto-oxidation of the alkene side chain and

the formation of the sensitizing quinone methide.

Analytical Application: Internal Standard (IS) Usage
Iso-Eugenol-d3 is the "Gold Standard" for correcting matrix effects in bioanalysis.

Working Solution Preparation
Do not spike the pure stock directly into samples.

Dilution: Dilute the 1 mg/mL stock to a working concentration (e.g., 10 µg/mL) using the

mobile phase starting solvent (often 50:50 MeOH:Water).
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Spiking: Add a constant volume of the IS working solution to every sample (Calibration

Standards, QCs, and Unknowns) before any extraction step (LLE or SPE).

Validation Criteria (Self-Validating System)
To ensure the IS is performing correctly, monitor these parameters in every run:

Retention Time (RT): The d3-analog should co-elute with the analyte (Isoeugenol). A slight

shift (<0.05 min) is acceptable due to the deuterium isotope effect on chromatography.

Response Variation: Plot the IS peak area across the entire run.

Acceptance: The IS area should not vary by more than ±15-20% across the batch.

Failure Mode: A systematic drop in IS area indicates matrix suppression or drift in

instrument sensitivity.

Emergency Response & First Aid
Given the sensitization potential (Category 1A), immediate action is required upon exposure.

Scenario Immediate Action Rationale

Skin Contact

Wash immediately with soap

and copious water.[2][4] Do not

use alcohol.

Alcohol enhances skin

penetration. Soap emulsifies

the lipophilic isoeugenol.

Eye Contact

Rinse cautiously with water for

15+ minutes.[2][4] Remove

contact lenses.[2][4][9]

Phenolic compounds can

cause corneal damage;

immediate dilution is key.

Inhalation

Move to fresh air.[2][4][5][9] If

breathing is difficult, administer

oxygen.[2]

Respiratory irritant (STOT-SE

3).[2][5]

Spill Cleanup

Absorb with inert material

(vermiculite/sand). Use non-

sparking tools.

Prevent release of vapors.[2]

[3][4][9][10] Dispose as

hazardous organic waste.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.accustandard.com/prod0009527.html
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/300000047997_ERD_MX_EN.pdf
https://www.accustandard.com/prod0009527.html
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/300000047997_ERD_MX_EN.pdf
https://www.accustandard.com/prod0009527.html
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/300000047997_ERD_MX_EN.pdf
https://www.guidechem.com/msds/97-54-1.html
https://www.accustandard.com/prod0009527.html
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/300000047997_ERD_MX_EN.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/300000047997_ERD_ZA_2_6N.pdf
https://www.guidechem.com/msds/97-54-1.html
https://www.accustandard.com/prod0009527.html
https://www.accustandard.com/prod0009527.html
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/300000047997_ERD_ZA_2_6N.pdf
https://www.accustandard.com/prod0009527.html
https://www.sigmaaldrich.com/HK/en/sds/sial/34038?userType=undefined
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/300000047997_ERD_MX_EN.pdf
https://www.guidechem.com/msds/97-54-1.html
https://bg.cpachem.com/msds?num=SB26540&dnl=sd_-_Isoeugenol_CAS_97-54-1_%28SB26540%29_%28EU%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148073?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
National Center for Biotechnology Information (NCBI). (2024). PubChem Compound

Summary for CID 7363, Isoeugenol. Retrieved from [Link]

European Chemicals Agency (ECHA). (2024). Registration Dossier - Isoeugenol:

Sensitisation data. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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